Cas no 1261901-24-9 (5-(3-Carboxy-4-chlorophenyl)-2-chloronicotinic acid)

5-(3-Carboxy-4-chlorophenyl)-2-chloronicotinic acid structure
1261901-24-9 structure
Product Name:5-(3-Carboxy-4-chlorophenyl)-2-chloronicotinic acid
CAS No:1261901-24-9
MF:C13H7Cl2NO4
MW:312.104981660843
CID:2762264
PubChem ID:53224271
Update Time:2025-04-21

5-(3-Carboxy-4-chlorophenyl)-2-chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 1261901-24-9
    • MFCD18318345
    • DTXSID30688219
    • 5-(3-CARBOXY-4-CHLOROPHENYL)-2-CHLORONICOTINIC ACID
    • 5-(3-Carboxy-4-chlorophenyl)-2-chloronicotinic acid, 95%
    • 5-(3-Carboxy-4-chlorophenyl)-2-chloronicotinic acid
    • Inchi: 1S/C13H7Cl2NO4/c14-10-2-1-6(3-8(10)12(17)18)7-4-9(13(19)20)11(15)16-5-7/h1-5H,(H,17,18)(H,19,20)
    • InChI Key: WUIIGHIBXSKSEW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(=O)O)C1C=NC(=C(C(=O)O)C=1)Cl

Computed Properties

  • Exact Mass: 310.9752131Da
  • Monoisotopic Mass: 310.9752131Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 87.5Ų
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